Cas no 1506132-17-7 (1-(quinolin-3-yl)cyclopentylmethanamine)

• Product Name: 1-(quinolin-3-yl)cyclopentylmethanamine
• CAS No: 1506132-17-7
• MF: C₁₅H₁₈N₂
• MW: 226.316823482513
• CID: 5915878
• PubChem ID: 96889584
• Update Time: 2025-06-10

1-(quinolin-3-yl)cyclopentylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(quinolin-3-yl)cyclopentylmethanamine
• 1506132-17-7
• EN300-1787908
• [1-(quinolin-3-yl)cyclopentyl]methanamine

• Inchi： 1S/C15H18N2/c16-11-15(7-3-4-8-15)13-9-12-5-1-2-6-14(12)17-10-13/h1-2,5-6,9-10H,3-4,7-8,11,16H2
• InChI Key： QHNLZIQZUFYDCD-UHFFFAOYSA-N
• SMILES： NCC1(C2C=NC3C=CC=CC=3C=2)CCCC1

Computed Properties

• Exact Mass: 226.146998583g/mol
• Monoisotopic Mass: 226.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-(quinolin-3-yl)cyclopentylmethanamine

Comprehensive Overview of 1-(quinolin-3-yl)cyclopentylmethanamine (CAS No. 1506132-17-7): Properties, Applications, and Research Insights

1-(quinolin-3-yl)cyclopentylmethanamine (CAS No. 1506132-17-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, characterized by a quinoline moiety fused with a cyclopentylmethanamine group, exhibits intriguing physicochemical properties that make it a subject of interest for drug discovery and material science. The molecular formula C₁₅H₁₈N₂ and its distinct heterocyclic architecture contribute to its versatility in synthetic chemistry.

Recent trends in scientific literature highlight the growing demand for quinoline-based derivatives, particularly in the development of novel therapeutic agents. Researchers are actively exploring the structure-activity relationship (SAR) of 1-(quinolin-3-yl)cyclopentylmethanamine to optimize its biological efficacy. Common search queries such as "quinoline amine derivatives uses" and "CAS 1506132-17-7 solubility" reflect the compound's relevance in addressing challenges like targeted drug delivery and enzyme inhibition. Its logP value and hydrogen bonding capacity are frequently discussed in pharmacokinetic studies.

The synthesis of 1-(quinolin-3-yl)cyclopentylmethanamine typically involves multi-step organic reactions, including Buchwald-Hartwig amination or reductive amination protocols. Analytical techniques such as HPLC purity analysis (often searched as "HPLC method for quinoline compounds") and NMR spectroscopy are critical for quality control. Industry professionals frequently inquire about "scaling up quinoline-cyclopentyl synthesis," underscoring the compound's industrial potential. Recent patents have explored its utility as a kinase inhibitor scaffold, aligning with the current focus on precision medicine.

From a regulatory perspective, CAS 1506132-17-7 is not classified as hazardous under major chemical inventories, though proper laboratory handling protocols should always be followed. Environmental fate studies (a trending topic in "green chemistry for heterocycles") suggest moderate biodegradability, prompting research into eco-friendly synthesis routes. The compound's melting point (often queried alongside "thermal stability of amine-quinoline hybrids") ranges between 120-125°C, with decomposition observed above 300°C under standard conditions.

Emerging applications of 1-(quinolin-3-yl)cyclopentylmethanamine include its investigation as a fluorescence probe in cellular imaging—a hot topic in "bioimaging agents 2024" searches. Its electron-rich π-system enables interactions with biological membranes, making it valuable for diagnostic tool development. Computational chemistry studies (frequently searched as "DFT calculations for quinoline amines") predict favorable ADMET properties, though clinical validation remains ongoing. The compound's chiral center also sparks interest in asymmetric catalysis research.

Market analyses reveal increasing procurement of CAS 1506132-17-7 by contract research organizations (CROs), particularly for fragment-based drug design projects. Suppliers often optimize listings for keywords like "high-purity quinolin-3-yl compounds" and "custom synthesis of cyclopentylmethanamines." Storage recommendations (-20°C under inert atmosphere) are crucial for maintaining stability, as evidenced by "long-term storage of nitrogen heterocycles" search volumes. The compound's synthon versatility allows derivatization at multiple positions, enabling diverse structure-property exploration.

Future research directions for 1-(quinolin-3-yl)cyclopentylmethanamine may focus on its metal-chelating capabilities (linked to "transition metal complexes in medicine" trends) and polymeric material incorporation. Academic collaborations are investigating its potential in photodynamic therapy, responding to the surge in "light-activated pharmaceuticals" inquiries. Continuous optimization of atom-economic synthesis methods remains a priority to address sustainability concerns in fine chemical production.